Cas no 1396885-63-4 (N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid)

• Product Name: N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid
• CAS No: 1396885-63-4
• MF: C₂₀H₂₂N₄O₇
• MW: 430.411284923553
• CID: 6451848
• Update Time: 2025-10-11

N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid
• ODBDIAFQUCFFOM-UHFFFAOYSA-N

• Inchi： 1S/C18H20N4O3.C2H2O4/c1-11(23)12-4-6-15(7-5-12)19-16(24)10-22-8-14(9-22)18-20-17(21-25-18)13-2-3-13;3-1(4)2(5)6/h4-7,13-14H,2-3,8-10H2,1H3,(H,19,24);(H,3,4)(H,5,6)
• InChI Key： ODBDIAFQUCFFOM-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CC(C2ON=C(C3CC3)N=2)C1)C(=O)NC1C=CC(C(=O)C)=CC=1

Additional information on N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid

Introduction to N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid (CAS No. 1396885-63-4)

N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid (CAS No. 1396885-63-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and chemical properties.

The core structure of N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide includes an azetidine ring, a cyclopropyl group, and an oxadiazole moiety. These structural elements are crucial for the compound's interactions with biological targets and its overall pharmacological profile. The presence of the oxalic acid component further enhances its solubility and stability, making it a valuable candidate for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has highlighted its anti-inflammatory and analgesic properties. The compound has shown significant efficacy in reducing inflammation and pain in preclinical models, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

In addition to its pharmacological properties, N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid has been investigated for its role in modulating specific signaling pathways. Studies have demonstrated that it can interact with key enzymes and receptors involved in inflammatory responses, thereby providing a mechanistic basis for its therapeutic effects. This interaction is particularly relevant in the context of chronic inflammatory diseases where conventional treatments may have limited efficacy or significant side effects.

The synthesis of N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid involves a series of well-defined chemical reactions. The process typically begins with the formation of the azetidine ring through a ring-closing metathesis reaction. Subsequent steps include the introduction of the cyclopropyl group and the oxadiazole moiety, followed by the final coupling with oxalic acid to achieve the desired product. The synthetic route is optimized to ensure high yields and purity, which are essential for both research and industrial applications.

The physical and chemical properties of this compound have also been extensively studied. It is known to be stable under standard laboratory conditions and exhibits good solubility in polar solvents such as water and methanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Such techniques are crucial for quality control and purity assessment in both research and manufacturing settings.

In terms of safety and toxicity, preliminary studies have indicated that N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid has a favorable safety profile at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its long-term effects and potential side effects. These studies are essential for ensuring patient safety and regulatory compliance.

The potential applications of this compound extend beyond pharmaceuticals. In the chemical industry, it can be used as an intermediate in the synthesis of other complex molecules or as a building block for developing new materials with specific functional properties. Its unique structural features make it an attractive candidate for various industrial processes where precise control over molecular architecture is required.

In conclusion, N-(4-acetylphenyl)-2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-y l)azetidin - 1 - ylaceta mide; oxalic acid (CAS No. 1396885 - 63 - 4) represents a promising compound with diverse applications in both pharmaceutical and chemical industries. Its unique structural features, combined with its biological activities and favorable physical properties, make it a valuable subject for ongoing research and development efforts.